Cas no 898759-43-8 ((3-chloro-5-fluorophenyl)-[3-(1,3-dioxolan-2-yl)phenyl]methanone)

(3-Chloro-5-fluorophenyl)-[3-(1,3-dioxolan-2-yl)phenyl]methanone is a fluorinated and chlorinated aromatic ketone derivative featuring a dioxolane-protected carbonyl group. This compound is of interest in synthetic organic chemistry due to its bifunctional reactivity, enabling selective transformations at either the halogenated aryl ring or the dioxolane moiety. The presence of both electron-withdrawing (chloro, fluoro) and protecting (dioxolane) groups enhances its utility as a versatile intermediate in the synthesis of pharmaceuticals, agrochemicals, and fine chemicals. Its structural features facilitate controlled functionalization, making it valuable for constructing complex molecular architectures. The compound’s stability under standard conditions further supports its handling in multi-step synthetic routes.
(3-chloro-5-fluorophenyl)-[3-(1,3-dioxolan-2-yl)phenyl]methanone structure
898759-43-8 structure
Product Name:(3-chloro-5-fluorophenyl)-[3-(1,3-dioxolan-2-yl)phenyl]methanone
CAS No:898759-43-8
MF:C16H12ClFO3
MW:306.716087341309
MDL:MFCD07699982
CID:1946091
PubChem ID:24726686
Update Time:2025-05-28

(3-chloro-5-fluorophenyl)-[3-(1,3-dioxolan-2-yl)phenyl]methanone Chemical and Physical Properties

Names and Identifiers

    • (3-chloro-5-fluorophenyl)-[3-(1,3-dioxolan-2-yl)phenyl]methanone
    • 3-CHLORO-3'-(1,3-DIOXOLAN-2-YL)-5-FLUOROBENZOPHENONE
    • CTK5G4253
    • AG-H-64171
    • KB-181470
    • 898759-43-8
    • MFCD07699982
    • (3-Chloro-5-fluorophenyl)[3-(1,3-dioxolan-2-yl)phenyl]methanone
    • AKOS016022053
    • DTXSID80645079
    • 2-[3-(3-CHLORO-5-FLUOROBENZOYL)PHENYL]-1,3-DIOXOLANE
    • MDL： MFCD07699982
    • Inchi： 1S/C16H12ClFO3/c17-13-7-12(8-14(18)9-13)15(19)10-2-1-3-11(6-10)16-20-4-5-21-16/h1-3,6-9,16H,4-5H2
    • InChI Key： HLDJREPVTXABAR-UHFFFAOYSA-N
    • SMILES： ClC1=CC(=CC(=C1)C(C1=CC=CC(=C1)C1OCCO1)=O)F

Computed Properties

  • Exact Mass: 306.04600
  • Monoisotopic Mass: 306.0459001Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 3
  • Complexity: 373
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 35.5Ų

Experimental Properties

  • PSA: 35.53000
  • LogP: 3.75550

(3-chloro-5-fluorophenyl)-[3-(1,3-dioxolan-2-yl)phenyl]methanone Customs Data

  • HS CODE：2932999099
  • Customs Data：

    China Customs Code:

    2932999099

    Overview:

    2932999099. Other heterocyclic compounds containing only oxygen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2932999099. other heterocyclic compounds with oxygen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

(3-chloro-5-fluorophenyl)-[3-(1,3-dioxolan-2-yl)phenyl]methanone Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Fluorochem
206829-1g
3-chloro-3'-(1,3-dioxolan-2-yl)-5-fluorobenzophenone
 898759-43-8 97%
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abcr
AB366853-1 g
3-Chloro-3'-(1,3-dioxolan-2-yl)-5-fluorobenzophenone, 97%; .
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AB366853-2 g
3-Chloro-3'-(1,3-dioxolan-2-yl)-5-fluorobenzophenone, 97%; .
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Chemenu
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Fluorochem
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Fluorochem
206829-5g
3-chloro-3'-(1,3-dioxolan-2-yl)-5-fluorobenzophenone
 898759-43-8 97%
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abcr
AB366853-1g
3-Chloro-3'-(1,3-dioxolan-2-yl)-5-fluorobenzophenone, 97%; .
 898759-43-8 97%
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 €840.60 2025-04-15
abcr
AB366853-2g
3-Chloro-3'-(1,3-dioxolan-2-yl)-5-fluorobenzophenone, 97%; .
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A2B Chem LLC
AH91466-1g
3-Chloro-3'-(1,3-dioxolan-2-yl)-5-fluorobenzophenone
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A2B Chem LLC
AH91466-2g
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 898759-43-8 97%
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(3-chloro-5-fluorophenyl)-[3-(1,3-dioxolan-2-yl)phenyl]methanone Related Literature

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